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Compound of Interest

Compound Name: NT160

Cat. No.: B12404300

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical reagents like NT160, a potent Class-lla HDAC inhibitor, are paramount for
ensuring laboratory safety and environmental compliance. This document provides a
comprehensive guide to the proper disposal procedures for NT160, integrating specific
information from its Safety Data Sheet (SDS) with general best practices for laboratory
chemical waste management.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is crucial to consult the Safety Data Sheet (SDS)
for NT160. Personal Protective Equipment (PPE), including safety glasses, chemical-resistant
gloves, and a lab coat, should be worn at all times when handling this compound. All handling
of NT160, especially in its solid form or in concentrated solutions, should be conducted in a
certified chemical fume hood to minimize the risk of inhalation or skin contact.

Quantitative Data Summary

For safe and compliant management of NT160, key quantitative parameters from its Safety
Data Sheet and related handling guidelines should be readily accessible.
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Parameter Value/iInformation Source

CAS Number 1418293-40-9 DC Chemicals
Molecular Formula C21H21F3N402 DC Chemicals
Molecular Weight 418.42 g/mol DC Chemicals

Store as aliquots in tightly
sealed vials at -20°C for up to
Storage of Stock Solutions one month. For longer-term MedchemExpress
storage, -80°C is
recommended.

Should be considered a

hazardous chemical waste.
o N General Laboratory Waste
Waste Classification The specific waste code may o
Guidelines
depend on the solvent used

and local regulations.

Experimental Protocols for Disposal

The proper disposal of NT160 and materials contaminated with it involves a multi-step process
to ensure safety and regulatory compliance. The following protocols are based on general best
practices for the disposal of research-grade chemical compounds.

Step 1: Waste Identification and Segregation

e Unused or Expired NT160: Pure, unused, or expired NT160 solid should be treated as
hazardous chemical waste. Do not mix it with other waste streams unless compatibility has
been confirmed.

¢ NT160 Solutions: Solutions containing NT160 should be collected in a designated, leak-
proof, and chemically compatible waste container. The container must be clearly labeled as
"Hazardous Waste" and include the full chemical name "NT160" and the solvent(s) used.

o Contaminated Materials: All disposable materials that have come into contact with NT160,
such as pipette tips, vials, gloves, and bench paper, must be considered contaminated
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waste. These items should be collected in a separate, clearly labeled hazardous waste
container.

Step 2: Waste Collection and Storage

o Container Selection: Use only approved hazardous waste containers that are in good
condition and have a secure, tight-fitting lid. The container material must be compatible with
the waste it will hold (e.qg., glass or polyethylene for most solvent-based solutions).

o Labeling: All waste containers must be accurately and clearly labeled with the words
"Hazardous Waste," the full chemical name (NT160), the solvent composition and
concentration, and the date of accumulation.

o Storage Location: Store waste containers in a designated and secure satellite accumulation
area within the laboratory. This area should be well-ventilated and away from general
laboratory traffic. Ensure secondary containment is used for liquid waste containers to
prevent spills.

Step 3: Disposal Procedure

« Institutional Protocols: The final disposal of NT160 waste must be handled by the institution's
Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal
contractor. Familiarize yourself with and adhere to your institution's specific procedures for
chemical waste pickup.

o Waste Pickup Request: Complete and submit a hazardous waste pickup request form as
required by your institution. Provide a detailed and accurate description of the waste.

e Do Not Dispose Down the Drain: Under no circumstances should NT160 or its solutions be
disposed of down the sanitary sewer. This can lead to environmental contamination and is a
violation of regulatory standards.

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of NT160 in a
laboratory setting.
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Caption: Workflow for the safe disposal of NT160 waste.

By adhering to these procedures, researchers can ensure the safe and environmentally
responsible disposal of NT160, fostering a culture of safety and compliance within the
laboratory. Always prioritize consulting the specific Safety Data Sheet for any chemical and
your institution's established waste management protocols.

 To cite this document: BenchChem. [Proper Disposal of NT160: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12404300#nt160-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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